Cas no 70805-44-6 (2-(Pentylthio)pyrimidine-4,6-diamine)

• Product Name: 2-(Pentylthio)pyrimidine-4,6-diamine
• CAS No: 70805-44-6
• MF: C₉H₁₆N₄S
• MW: 212.315139770508
• CID: 2139926
• Update Time: 2023-08-04

2-(Pentylthio)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(pentylthio)pyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, 2-(pentylthio)-
• 2-(Pentylthio)pyrimidine-4,6-diamine

• Inchi： 1S/C9H16N4S/c1-2-3-4-5-14-9-12-7(10)6-8(11)13-9/h6H,2-5H2,1H3,(H4,10,11,12,13)
• InChI Key： DARJKUYNGOMPPK-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N)N=1)N)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Topological Polar Surface Area: 103